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Get Quote

Fundamental Physical and Chemical Properties

The table below summarizes the core physicochemical data for Propamocarb Hydrochloride.

Property Value / Description Remarks / Conditions

Chemical Name
(IUPAC)

propyl 3-(dimethylamino)propylcarbamate
hydrochloride [1]

CAS Registry
Number

25606-41-1 [1] [2] [3]

Molecular Formula C₉H₂₁ClN₂O₂ [1] [2]

Molecular Weight 224.73 g/mol [1] [2] [3]

Physical State Colourless, very hygroscopic crystalline solid
[4]

Technical material is a faint
aromatic odor [4]

Melting Point 45-55 °C [4] Also reported as 64.2 °C [1]

Boiling Point Decomposes before boiling [1] Also reported as 272.3°C at

760 mmHg [2]
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Property Value / Description Remarks / Conditions

Density 1.16 g/ml [1]

Vapour Pressure 6 × 10⁻⁶ Torr (at 25 °C) [4] ~8.00 × 10⁻⁴ Pa

Dissociation
Constant (pKa)

9.6 [1] Also reported as 9.1 [4]

Solubility and Partitioning Data

Understanding the solubility profile is critical for formulation development and environmental fate

assessment.

Property Value Conditions / Solvent

Water Solubility >700 g/l [4] At 25°C

1005000 mg/l (~1005 g/l) [1] At 20 °C, pH 7

Log P (Partition Coefficient) -1.4 [1] Octanol-water at pH 7, 20°C

Solubility in Organic Solvents

- Acetone 560,000 mg/l [1] At 20°C

- Dichloromethane 4,800 mg/l [1] At 20°C

- Methanol >500 g/l [4] At 25°C

- Ethyl acetate 4,800 mg/l [1] At 20°C

- Toluene 40 mg/l [1] At 20°C

- Hexane <0.1 g/l [4] At 25°C
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Stability and Handling Information

Property Description

Stability Very stable to hydrolysis. Stable at 55°C for over 2 years, and to light.

Hygroscopic [4].

Hydrolysis Half-life ~5 days (at pH 14); ~1.3 × 10³ years (at pH 9); ~1.3 × 10⁷ years (at pH

5) [4].

Storage Temperature 0-6°C [2].

Minimum Active Substance
Purity

92-97% [1]. Technical material purity is typically >95% [4].

Analytical Methodologies

For researchers requiring protocols to quantify Propamocarb Hydrochloride, here are experimentally cited

methodologies:

HPLC-DAD with QuEChERS: This method was successfully used to determine the dissipation and

half-life of Propamocarb-HCl in various crops. The sample preparation involved the QuEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology before analysis by High-

Performance Liquid Chromatography with a Diode-Array Detector [2].
Liquid Chromatography-Electrospray Mass Spectrometry (LC-ESI-MS): A sensitive method for

determining residues in complex matrices like wine. The method involves direct injection of samples
diluted with water (40-fold for red wine, 20-fold for white wine). Detection was via electrospray mass

spectrometry in positive ionization mode, monitoring the protonated molecular species at m/z 189.
The reported limit of detection was 0.025 mg/kg for white wine and 0.05 mg/kg for red wine [2].

The experimental workflow for residue analysis can be summarized as follows, incorporating the cited

methodologies:
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Sample Collection

Sample Preparation

HPLC Analysis

Mass Spectrometry

 For LC-MS method

Data Analysis & Quantification

 For HPLC-DAD method

Click to download full resolution via product page

Preliminary Toxicological and Regulatory Notes

While a full toxicological profile is outside this guide's scope, here are key points for safety assessments:

Acute Oral Toxicity (LD₅₀): Classified as low, with a reported LD₅₀ in rats of 8600 mg/kg [3].

GHS Hazard Statement: The substance carries the hazard statement H317 ("May cause an allergic
skin reaction") [3].

Consumer Risk Assessment: The European Food Safety Authority (EFSA) has concluded that the
intake of residues from approved agricultural practices is unlikely to present a risk to consumer
health. The established Acceptable Daily Intake (ADI) is 0.24 mg/kg body weight per day, and the
Acute Reference Dose (ARfD) is 0.84 mg/kg body weight [5].

Ecotoxicity: The substance shows varying toxicity to aquatic life. The reported LC₅₀ (96 hr) values
are 616 ppm for rainbow trout, 415 ppm for sunfish, and 234 ppm for carp [3].
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Key Takeaways for Researchers

High Solubility, Low Lipophilicity: Propamocarb Hydrochloride is extremely soluble in water and
polar solvents but has very low solubility in non-polar solvents, as indicated by its negative Log P.

This is a critical factor for environmental mobility and formulation.
Distinct Physical State: It is described as a colourless, hygroscopic crystalline solid, which

necessitates careful handling and storage to prevent moisture uptake.
Remarkable Stability: Its high stability, especially under neutral and acidic conditions, is a defining

characteristic that influences its environmental persistence and analytical handling.
Validated Analytical Methods: Established protocols like HPLC-DAD/QuEChERS and LC-ESI-MS

provide reliable means for residue analysis in various matrices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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